Cas no 1261953-72-3 (2-Cyano-5-[3-(N-methylaminocarbonyl)phenyl]phenol)

• Product Name: 2-Cyano-5-[3-(N-methylaminocarbonyl)phenyl]phenol
• CAS No: 1261953-72-3
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• MDL: MFCD18314388
• CID: 2621713
• PubChem ID: 53220063
• Update Time: 2025-06-09

2-Cyano-5-[3-(N-methylaminocarbonyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

• 4'-Cyano-3'-hydroxy-N-methyl[1,1'-biphenyl]-3-carboxamide
• DTXSID60684840
• 2-CYANO-5-[3-(N-METHYLAMINOCARBONYL)PHENYL]PHENOL
• MFCD18314388
• 2-Cyano-5-[3-(N-methylaminocarbonyl)phenyl]phenol, 95%
• 1261953-72-3
• 2-Cyano-5-[3-(N-methylaminocarbonyl)phenyl]phenol

• MDL： MFCD18314388
• Inchi： 1S/C15H12N2O2/c1-17-15(19)12-4-2-3-10(7-12)11-5-6-13(9-16)14(18)8-11/h2-8,18H,1H3,(H,17,19)
• InChI Key： KBVOKRUIDFMCLM-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C=CC(=C1)C1C=CC=C(C(NC)=O)C=1

Computed Properties

• Exact Mass: 252.089877630Da
• Monoisotopic Mass: 252.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73.1Ų

Additional information on 2-Cyano-5-[3-(N-methylaminocarbonyl)phenyl]phenol

Comprehensive Overview of 2-Cyano-5-[3-(N-methylaminocarbonyl)phenyl]phenol (CAS No. 1261953-72-3)

2-Cyano-5-[3-(N-methylaminocarbonyl)phenyl]phenol (CAS No. 1261953-72-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique cyano and N-methylaminocarbonyl functional groups, exhibits promising properties for applications in drug development, agrochemicals, and advanced materials. Its molecular structure, which includes a phenol moiety, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for 2-Cyano-5-[3-(N-methylaminocarbonyl)phenyl]phenol has increased due to its potential role in the development of novel pharmaceuticals. Researchers are particularly interested in its ability to act as a building block for kinase inhibitors, which are crucial in targeting cancer and inflammatory diseases. The compound's cyano group enhances its binding affinity to specific enzyme active sites, making it a valuable tool in drug discovery.

Another area where CAS No. 1261953-72-3 is gaining traction is in the agrochemical industry. Its structural features allow it to serve as a precursor for herbicides and pesticides with improved efficacy and environmental safety. The N-methylaminocarbonyl moiety, in particular, contributes to the compound's stability and bioavailability, which are critical factors in agrochemical formulations.

From a material science perspective, 2-Cyano-5-[3-(N-methylaminocarbonyl)phenyl]phenol is being explored for its potential in creating advanced polymers and coatings. The phenol group provides excellent thermal stability, while the cyano group offers enhanced adhesion properties. These characteristics make the compound a candidate for high-performance materials used in electronics, automotive, and aerospace industries.

One of the most frequently asked questions about CAS No. 1261953-72-3 is its synthesis and scalability. The compound can be synthesized through a multi-step process involving aryl cyanidation and amide formation. Recent advancements in catalytic methods have improved the yield and purity of the final product, making it more accessible for industrial applications. Researchers are also investigating greener synthesis routes to align with the growing emphasis on sustainable chemistry.

The safety profile of 2-Cyano-5-[3-(N-methylaminocarbonyl)phenyl]phenol is another topic of interest. While the compound is not classified as hazardous under current regulations, proper handling and storage are essential to ensure workplace safety. Studies have shown that it exhibits low acute toxicity, but long-term exposure should be minimized as a precautionary measure.

In the context of intellectual property, CAS No. 1261953-72-3 has been the subject of several patents, highlighting its commercial potential. Companies are actively investing in research to explore its applications further, particularly in the development of next-generation therapeutics and materials. The compound's versatility and unique properties position it as a key player in future innovations.

As the scientific community continues to uncover the potential of 2-Cyano-5-[3-(N-methylaminocarbonyl)phenyl]phenol, its relevance in both academic and industrial settings is expected to grow. Whether it's in drug discovery, agrochemicals, or advanced materials, this compound offers a wealth of opportunities for innovation. Stay tuned for more breakthroughs as researchers delve deeper into its capabilities.